4-Chloro-3,5-difluorobenzene-1,2-diamine
Cat. No. B177245
M. Wt: 178.57 g/mol
InChI Key: IHUBEIMJZSCCER-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:17][CH2:18][OH:19].[Cl:1][c:2]1[c:3]([F:13])[c:4]([NH2:5])[c:6]([N+:10]([O-:11])=[O:12])[cH:7][c:8]1[F:9].[Sn:14]([Cl:15])[Cl:16]>>[Cl:1][c:2]1[c:3]([F:13])[c:4]([NH2:5])[c:6]([NH2:10])[cH:7][c:8]1[F:9]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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Nc1c([N+](=O)[O-])cc(F)c(Cl)c1F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl[Sn]Cl
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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Nc1cc(F)c(Cl)c(F)c1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
